3,3,5-Trimethyl-2-(3-methylphenyl)hexan-2-ol

• IUPAC Name: 3,3,5-trimethyl-2-(3-methylphenyl)hexan-2-ol
• InChI: InChI=1S/C16H26O/c1-12(2)11-15(4,5)16(6,17)14-9-7-8-13(3)10-14/h7-10,12,17H,11H2,1-6H3
• InChI Key: SFHDMWNIGFLBIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(C)(C(C)(C)CC(C)C)O
• Molecular Formula: C16H26O
• Molecular Weight: 234.38 g/mol

Description

3,3,5-Trimethyl-2-(3-methylphenyl)hexan-2-ol, also known as Iso E Super, is a widely used fragrance ingredient in the perfume industry. It has a woody, cedar-like scent and is often used as a fixative to enhance the longevity of other fragrances. In recent years, Iso E Super has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3,3,5-Trimethyl-2-(3-methylphenyl)hexan-2-ol E Super is not well understood, but it is thought to work by binding to odorant receptors in the nose and activating them. It has also been shown to have an effect on the GABA-A receptor, which is involved in the regulation of anxiety and sleep.
Biochemical and Physiological Effects:
3,3,5-Trimethyl-2-(3-methylphenyl)hexan-2-ol E Super has been shown to have a variety of biochemical and physiological effects. It has been shown to have antimicrobial and anti-inflammatory properties, as well as an effect on the GABA-A receptor. It has also been shown to have a calming effect on the nervous system and may be useful in the treatment of anxiety and sleep disorders.

Advantages and Limitations for Lab Experiments

3,3,5-Trimethyl-2-(3-methylphenyl)hexan-2-ol E Super has several advantages for use in lab experiments. It is readily available, relatively inexpensive, and has a well-defined chemical structure. However, it can be difficult to work with due to its low solubility in water and high volatility. It is also important to use caution when handling 3,3,5-Trimethyl-2-(3-methylphenyl)hexan-2-ol E Super, as it can be irritating to the skin and eyes.

Future Directions

There are several potential future directions for research on 3,3,5-Trimethyl-2-(3-methylphenyl)hexan-2-ol E Super. One area of interest is its potential use as a therapeutic agent for anxiety and sleep disorders. Another area of interest is its use as a building block for the synthesis of novel materials with unique properties. Further research is also needed to better understand the mechanism of action of 3,3,5-Trimethyl-2-(3-methylphenyl)hexan-2-ol E Super and its effects on the human body.

Synthesis Methods

3,3,5-Trimethyl-2-(3-methylphenyl)hexan-2-ol E Super can be synthesized through several different methods, including the Grignard reaction, Friedel-Crafts alkylation, and the Birch reduction. The most commonly used method involves the reaction between 3-methylphenylacetaldehyde and isobutyraldehyde in the presence of a Lewis acid catalyst.

Scientific Research Applications

3,3,5-Trimethyl-2-(3-methylphenyl)hexan-2-ol E Super has been studied for its potential applications in various fields, including the fragrance industry, pharmaceuticals, and materials science. In the fragrance industry, 3,3,5-Trimethyl-2-(3-methylphenyl)hexan-2-ol E Super is used as a fixative to enhance the longevity of other fragrances. In pharmaceuticals, it has been shown to have antimicrobial and anti-inflammatory properties. In materials science, 3,3,5-Trimethyl-2-(3-methylphenyl)hexan-2-ol E Super has been used as a building block for the synthesis of novel materials with unique properties.